Cas no 875256-15-8 (3-(hydroxymethyl)pyridine-2-carboxylic acid)

3-(hydroxymethyl)pyridine-2-carboxylic acid Properties

Names and Identifiers

• 3-(Hydroxymethyl)picolinic acid
• 3-(hydroxymethyl)pyridine-2-carboxylic acid
• 3-(Hydroxymethyl)picolinicacid
• 875256-15-8
• AKOS012374065
• EN300-108429
• hydroxymethyl-pyridine carboxylic acid
• SB84974
• CS-0112784
• SCHEMBL990359
• D77137
• +Expand

• InChIKey： SKBJYRPOZXOUIG-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7NO3/c9-4-5-2-1-3-8-6(5)7(10)11/h1-3,9H,4H2,(H,10,11)
• SMILES： C1=CC(=C(C(=O)O)N=C1)CO

Computed Properties

• Exact Mass: 153.042593085g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 153.042593085g/mol
• Heavy Atom Count: 11
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 70.4Ų